2-amino-4-{4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodophenyl}-7-hydroxy-4H-chromene-3-carbonitrile

• Molecular Formula: C25H19Cl2IN2O4
• Molecular Weight: 609.2 g/mol
• IUPAC Name: 2-amino-4-[4-[(3,4-dichlorophenyl)methoxy]-3-ethoxy-5-iodophenyl]-7-hydroxy-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C25H19Cl2IN2O4/c1-2-32-22-9-14(8-20(28)24(22)33-12-13-3-6-18(26)19(27)7-13)23-16-5-4-15(31)10-21(16)34-25(30)17(23)11-29/h3-10,23,31H,2,12,30H2,1H3
• InChI Key: WYLCJESSAKXJEK-UHFFFAOYSA-N
• SMILES: CCOC1=C(C(=CC(=C1)C2C3=C(C=C(C=C3)O)OC(=C2C#N)N)I)OCC4=CC(=C(C=C4)Cl)Cl

Description

2-amino-4-{4-[(3,4-dichlorobenzyl)oxy]-3-ethoxy-5-iodophenyl}-7-hydroxy-4H-chromene-3-carbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as AG-1478 and is commonly used as an inhibitor of the epidermal growth factor receptor (EGFR). The EGFR is a transmembrane protein that is involved in the regulation of cell proliferation, differentiation, and survival. Inhibition of this receptor has been shown to have therapeutic potential in the treatment of cancer and other diseases.

Mechanism of Action

AG-1478 works by binding to the EGFR and preventing its activation by ligands such as epidermal growth factor (EGF). This inhibition of EGFR activation leads to downstream effects on cell proliferation, differentiation, and survival. The exact mechanism of action of AG-1478 is complex and involves multiple signaling pathways.
Biochemical and Physiological Effects
AG-1478 has been shown to have a number of biochemical and physiological effects. Inhibition of EGFR activation by AG-1478 has been shown to reduce cell proliferation and induce apoptosis (programmed cell death) in cancer cells. AG-1478 has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

AG-1478 has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of EGFR, which makes it a valuable tool for investigating the role of this receptor in various biological processes. However, AG-1478 also has some limitations. It has a relatively short half-life in vivo, which can make it difficult to use in animal studies. Additionally, its effects on other signaling pathways may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on AG-1478. One area of interest is the development of new cancer therapies based on EGFR inhibition. AG-1478 has shown promise in preclinical studies, but further research is needed to determine its efficacy in clinical trials. Another area of interest is the investigation of the role of EGFR in other diseases, such as inflammatory disorders and neurodegenerative diseases. Finally, the development of new and more potent EGFR inhibitors is an ongoing area of research that may lead to the discovery of new drugs with therapeutic potential.

Synthesis Methods

The synthesis of AG-1478 involves several steps that are carried out in a laboratory setting. The starting materials for this synthesis are 3,4-dichlorobenzyl alcohol, ethyl 5-iodo-3-ethoxy-4-hydroxybenzoate, and 7-hydroxy-4H-chromen-4-one. These compounds are reacted together in the presence of various reagents and catalysts to produce AG-1478.

Scientific Research Applications

AG-1478 has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer biology. The EGFR is overexpressed in many types of cancer, and inhibition of this receptor has been shown to have therapeutic potential in the treatment of these diseases. AG-1478 has been used in numerous studies to investigate the role of EGFR in cancer progression and to develop new cancer therapies.